Cas no 1341091-61-9 (5-Fluoro-2-(hydroxymethyl)benzoic acid)
5-Fluoro-2-(hydroxymethyl)benzoic acid is a fluorinated benzoic acid derivative featuring both a hydroxymethyl and carboxylic acid functional group. This compound is valued for its versatility as a synthetic intermediate in pharmaceutical and agrochemical research, particularly in the development of active ingredients and fine chemicals. The presence of the fluorine atom enhances its reactivity and potential for selective modifications, while the hydroxymethyl group offers additional derivatization opportunities. Its well-defined structure and high purity make it suitable for precise organic synthesis applications. The compound is commonly utilized in cross-coupling reactions, esterifications, and other transformations requiring controlled functional group manipulation.
1341091-61-9 structure
Product Name:5-Fluoro-2-(hydroxymethyl)benzoic acid
CAS No:1341091-61-9
MF:C8H7FO3
MW:170.137786149979
CID:5689208
PubChem ID:46831351
Update Time:2025-06-07
5-Fluoro-2-(hydroxymethyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-fluoro-2-(hydroxymethyl)benzoic acid
- AKOS012596962
- WMKCDMKGSYHCSS-UHFFFAOYSA-N
- AT32997
- SCHEMBL4146826
- 1341091-61-9
- 5-Fluoro-2-(hydroxymethyl)benzoic acid
-
- Inchi： 1S/C8H7FO3/c9-6-2-1-5(4-10)7(3-6)8(11)12/h1-3,10H,4H2,(H,11,12)
- InChI Key： WMKCDMKGSYHCSS-UHFFFAOYSA-N
- SMILES： FC1C=CC(CO)=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 170.03792224g/mol
- Monoisotopic Mass: 170.03792224g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 57.5Ų
5-Fluoro-2-(hydroxymethyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1602647-1g |
5-Fluoro-2-(hydroxymethyl)benzoic acid |
1341091-61-9 | 98% | 1g |
￥9408.00 | 2024-08-09 |
5-Fluoro-2-(hydroxymethyl)benzoic acid Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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